1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-fluorophenyl)-[2-(4-methoxyphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C22H21FN2O2S/c1-27-18-11-7-15(8-12-18)19-21(28)25(22(24-19)13-3-2-4-14-22)20(26)16-5-9-17(23)10-6-16/h5-12H,2-4,13-14H2,1H3
• InChI Key: HROCSEMXBSXMBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=S)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN2O2S
• Molecular Weight: 396.5 g/mol

Description

1-(4-Fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (FMBD) is a newly synthesized compound with potential biomedical and pharmaceutical applications. FMBD is a member of the diazaspirocyclic compounds and is a novel scaffold for drug discovery. It has an intriguing structural complexity and a wide range of potential applications.

Mechanism of Action

1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to have multiple mechanisms of action. It has been found to inhibit the activity of several enzymes and proteins, including protein kinase C, cyclooxygenase-2, and peroxisome proliferator-activated receptor gamma. Additionally, 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to have several biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant effects. Additionally, 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to have anti-hyperglycemic and anti-hyperlipidemic effects.

Advantages and Limitations for Lab Experiments

1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has several advantages and limitations for lab experiments. One of the advantages of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is its structural complexity, which makes it a potential scaffold for drug discovery. Additionally, 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to have multiple mechanisms of action and has been found to have several biochemical and physiological effects. However, 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a newly synthesized compound and thus, there is limited research available on its effects and applications.

Future Directions

Future research on 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione could focus on exploring its potential applications in treating cardiovascular and metabolic diseases. Additionally, further research could be conducted to explore the potential of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione as an anticancer agent and as a bio-imaging agent. Additionally, further research could be conducted to explore the potential of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione as a fluorescent probe for the detection of intracellular proteins. Additionally, further research could be conducted to explore the potential of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione to inhibit the activity of various enzymes and proteins. Finally, further research could be conducted to explore the potential of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione to induce apoptosis in cancer cells.

Synthesis Methods

1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione can be synthesized through a multi-step process. The first step involves the synthesis of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]decane (1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione-1) starting from 4-fluorobenzaldehyde and 4-methoxyphenylhydrazine. The second step involves the conversion of 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione-1 to 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione via an intramolecular cyclization reaction.

Scientific Research Applications

1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been studied in various scientific research fields. It has been used as a scaffold for drug discovery and has been found to have potential applications in treating cardiovascular and metabolic diseases. 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has also been studied for its potential as an anticancer agent. Additionally, 1-(4-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been explored for its potential to be used as a bio-imaging agent and as a fluorescent probe for the detection of intracellular proteins.